3-(3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-1-ylmethyl)-5-methyl-1,2-oxazole

• IUPAC Name: 3-(3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-1-ylmethyl)-5-methyl-1,2-oxazole
• InChI: InChI=1S/C14H22N2O/c1-11-9-13(15-17-11)10-16-8-4-6-12-5-2-3-7-14(12)16/h9,12,14H,2-8,10H2,1H3
• InChI Key: RHQUDISNHHNXOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN2CCCC3C2CCCC3
• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol

Description

3-(3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-1-ylmethyl)-5-methyl-1,2-oxazole, commonly known as Quinoline, is a heterocyclic organic compound. It is widely used in the field of medicine and research due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of Quinoline is not fully understood. However, it is believed to act on several cellular pathways, including DNA synthesis, protein synthesis, and cell signaling. Quinoline has been shown to inhibit the activity of several enzymes, including topoisomerases, kinases, and proteases. It is also believed to interact with several cellular receptors, including GABA receptors and serotonin receptors.
Biochemical and Physiological Effects:
Quinoline has several biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and modulate the immune system. Quinoline derivatives have also been shown to have anti-inflammatory properties, which may make them useful in the treatment of several diseases such as arthritis and autoimmune disorders.

Advantages and Limitations for Lab Experiments

Quinoline has several advantages and limitations for lab experiments. One of the main advantages is its unique chemical structure and properties, which make it a useful starting material for the synthesis of several drugs and fluorescent dyes. However, Quinoline is also toxic and carcinogenic, which makes it difficult to work with in the laboratory. In addition, Quinoline derivatives may have different properties and activities, which may make it difficult to compare results between experiments.

Future Directions

There are several future directions for the research and development of Quinoline. One area of research is the synthesis of new Quinoline derivatives with improved properties and activities. Another area of research is the development of new methods for the synthesis of Quinoline and its derivatives. In addition, Quinoline derivatives may have potential applications in the treatment of several diseases, including cancer, viral infections, and autoimmune disorders. Further research is needed to fully understand the mechanism of action of Quinoline and its derivatives and to develop new drugs and therapies based on this compound.

Synthesis Methods

Quinoline can be synthesized in several ways. One of the most commonly used methods is the Skraup synthesis. This involves the reaction of aniline, glycerol, and sulfuric acid with a suitable oxidizing agent such as nitrobenzene or arsenic acid. Another method is the Friedländer synthesis, which involves the reaction of aniline with a ketone or aldehyde in the presence of an acid catalyst. Both of these methods are widely used in the synthesis of Quinoline and its derivatives.

Scientific Research Applications

Quinoline has several scientific research applications. It is widely used in the field of medicinal chemistry due to its unique chemical structure and properties. It is used as a starting material for the synthesis of several drugs such as antimalarials, antitumor agents, and antipsychotics. Quinoline derivatives have also been shown to have antiviral, antibacterial, and antifungal properties. In addition, Quinoline is used in the synthesis of fluorescent dyes, which are widely used in biological imaging and diagnostics.